Cas no 1565918-48-0 (1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl chloride)

• Product Name: 1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl chloride
• CAS No: 1565918-48-0
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• CID: 5282724
• PubChem ID: 112586152
• Update Time: 2025-10-29

1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-680982
• 1-(5-fluoropyridin-2-yl)propane-1-sulfonyl chloride
• 1565918-48-0
• 1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl chloride

• Inchi： 1S/C8H9ClFNO2S/c1-2-8(14(9,12)13)7-4-3-6(10)5-11-7/h3-5,8H,2H2,1H3
• InChI Key： FKRQZCSLROGBIS-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC(=CN=1)F)CC)(=O)=O

Computed Properties

• Exact Mass: 237.0026556g/mol
• Monoisotopic Mass: 237.0026556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on 1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl chloride

1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl Chloride (CAS No. 1565918-48-0): A Comprehensive Overview

1-(5-Fluoropyridin-2-yl)propane-1-sulfonyl chloride, identified by the CAS registry number 1565918-48-0, is a versatile chemical compound with significant applications in various fields of organic synthesis. This compound, often referred to as fluoropyridinesulfonyl chloride, has garnered attention due to its unique chemical properties and potential in drug discovery, agrochemicals, and advanced materials. This article delves into its structural characteristics, synthesis methods, applications, and recent research advancements.

The molecular structure of 1-(5-fluoropyridin-2-yl)propane-1-sulfonyl chloride comprises a sulfonyl chloride group attached to a propane backbone, which is further substituted with a 5-fluoropyridine moiety. The presence of the fluorine atom in the pyridine ring introduces electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as an efficient building block in constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

Synthesizing 1-(5-fluoropyridin-2-yl)propane-1-sulfonyl chloride typically involves a multi-step process that includes nucleophilic aromatic substitution and sulfonation reactions. Researchers have optimized these methods to improve yield and purity, ensuring scalability for industrial applications. The compound's stability under various reaction conditions makes it a preferred choice for organic chemists working on complex molecule assembly.

In terms of applications, fluoropyridinesulfonyl chloride has found extensive use in the pharmaceutical industry as an intermediate for synthesizing drugs targeting cancer, inflammation, and infectious diseases. For instance, recent studies have demonstrated its utility in creating novel scaffolds for histone deacetylase (HDAC) inhibitors, which are pivotal in epigenetic therapy. Additionally, its role in agrochemicals has been explored for developing more effective pesticides with reduced environmental impact.

The integration of computational chemistry techniques has significantly advanced our understanding of 1-(5-fluoropyridin-2-yl)propane-1-sulfonyl chloride's reactivity and interaction with biological systems. Molecular docking studies have revealed its potential binding modes with key protein targets, providing insights into its pharmacokinetic properties. These findings underscore the importance of this compound as a valuable tool in drug design and development.

In conclusion, 1-(5-fluoropyridin-2-yl)propane-1-sulfonyl chloride (CAS No. 1565918-48) stands out as a critical intermediate in modern organic synthesis. Its unique chemical properties, coupled with advancements in synthetic methodologies and computational modeling, position it at the forefront of innovation across multiple industries. As research continues to uncover new applications and optimizations, this compound is poised to play an even greater role in shaping the future of chemical science.